Cas no 2138540-77-7 (4-(3-amino-4-fluorophenyl)benzaldehyde)

• Product Name: 4-(3-amino-4-fluorophenyl)benzaldehyde
• CAS No: 2138540-77-7
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 6411892
• PubChem ID: 165861298
• Update Time: 2025-05-25

4-(3-amino-4-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-fluorophenyl)benzaldehyde
• EN300-1142089
• 2138540-77-7

• Inchi： 1S/C13H10FNO/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-8H,15H2
• InChI Key： FUEXRKNAVUCHLU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(3-amino-4-fluorophenyl)benzaldehyde

Professional Introduction to 4-(3-amino-4-fluorophenyl)benzaldehyde (CAS No. 2138540-77-7)

4-(3-amino-4-fluorophenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138540-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aromatic aldehyde features a unique structural motif combining a benzaldehyde moiety with a fluorinated amino-substituted phenyl ring, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural composition of 4-(3-amino-4-fluorophenyl)benzaldehyde includes a benzaldehyde group (C6H5CHO) linked to a phenyl ring substituted with an amino group (-NH2) at the 3-position and a fluorine atom (-F) at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant for its potential applications in medicinal chemistry. The presence of both amino and fluorine substituents enhances its reactivity and binding affinity, making it an attractive scaffold for developing novel bioactive molecules.

In recent years, the demand for structurally diverse and functionally optimized compounds has driven extensive research into aromatic aldehydes and their derivatives. Among these, 4-(3-amino-4-fluorophenyl)benzaldehyde has emerged as a compound of interest due to its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The fluorine atom, in particular, is known to influence metabolic stability and binding interactions with biological targets, thereby enhancing the pharmacological profile of small molecules.

One of the most compelling aspects of 4-(3-amino-4-fluorophenyl)benzaldehyde is its versatility in serving as a key intermediate in synthetic chemistry. Its reactivity allows for further functionalization through various chemical transformations, including condensation reactions, nucleophilic substitutions, and cross-coupling reactions. These modifications enable the synthesis of more complex derivatives that can be tailored for specific therapeutic applications. For instance, researchers have explored its use in generating Schiff bases and heterocyclic compounds, which are known to exhibit diverse biological activities.

Recent advancements in computational chemistry have also highlighted the significance of 4-(3-amino-4-fluorophenyl)benzaldehyde as a scaffold for drug design. Molecular modeling studies have demonstrated its potential to interact with enzymes and receptors involved in critical disease pathways. Specifically, preliminary investigations suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are implicated in various pathological conditions. The fluorine substitution has been shown to enhance binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-(3-amino-4-fluorophenyl)benzaldehyde due to its structural features that align well with modern drug discovery principles. Fluoroaromatic compounds are widely recognized for their improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. Additionally, the amino group provides opportunities for prodrug development or covalent binding strategies, which can enhance target specificity and efficacy.

In academic research circles, 4-(3-amino-4-fluorophenyl)benzaldehyde has been utilized as a building block in the synthesis of novel antimicrobial agents. The combination of amino and fluorine substituents has been found to disrupt bacterial cell wall synthesis and inhibit DNA gyrase activity, making it a valuable candidate for combating resistant bacterial strains. Furthermore, its aldehyde functionality allows for further derivatization into heterocyclic structures that exhibit antiviral and anti-inflammatory properties.

The synthesis of 4-(3-amino-4-fluorophenyl)benzaldehyde typically involves multi-step organic reactions starting from commercially available precursors such as 3-amino-4-fluoroanisole or 4-fluoro-substituted benzaldehydes. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels required for pharmaceutical applications. These synthetic strategies underscore the compound's importance as a versatile intermediate in modern medicinal chemistry.

As research progresses, the exploration of 4-(3-amino-4-fluorophenyl)benzaldehyde is expected to expand into new therapeutic areas. The growing understanding of disease mechanisms at the molecular level provides opportunities to develop targeted therapies using this compound as a foundation. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in synthesizing derivatives with enhanced pharmacological properties.

The safety profile of CAS No. 2138540-77-7 is another critical consideration in its application across different domains. While preliminary studies suggest that this compound exhibits moderate solubility in organic solvents commonly used in research laboratories, further toxicological assessments are necessary to evaluate its long-term effects on biological systems. These studies will provide essential data for guiding safe handling procedures and potential clinical applications.

In conclusion,CAS No 2138540-77-7, corresponding to 4-(3-amino-4-fluorophenyl)benzaldehyde, represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an excellent candidate for designing novel bioactive molecules targeting various diseases. As scientific understanding evolves，the role of this compound is expected to grow，driven by ongoing research efforts aimed at unlocking its full therapeutic promise.